Cas no 1861696-85-6 (4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde)

• Product Name: 4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde
• CAS No: 1861696-85-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 5738479
• PubChem ID: 130755827
• Update Time: 2025-06-27

4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 1861696-85-6
• 4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde
• EN300-725780
• CID 130755827
• Benzaldehyde, 4-(3-ethyl-3-hydroxy-1-azetidinyl)-

• Inchi： 1S/C12H15NO2/c1-2-12(15)8-13(9-12)11-5-3-10(7-14)4-6-11/h3-7,15H,2,8-9H2,1H3
• InChI Key： MIHNOTDOPCVGOH-UHFFFAOYSA-N
• SMILES： OC1(CC)CN(C2C=CC(C=O)=CC=2)C1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.201±0.06 g/cm3(Predicted)
• Boiling Point: 380.4±37.0 °C(Predicted)
• pka: 14.05±0.20(Predicted)

Additional information on 4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde

4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde: A Comprehensive Overview

4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde is a compound with the CAS number 1861696-85-6, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, combining a benzaldehyde moiety with a substituted azetidine ring. The azetidine ring, a four-membered cyclic amine, is further substituted with an ethyl group and a hydroxyl group, making it a versatile scaffold for various chemical and biological applications.

Recent studies have highlighted the potential of 4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde in drug discovery and development. Researchers have explored its role as a building block for synthesizing bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. The compound's ability to form hydrogen bonds due to the hydroxyl group on the azetidine ring has been shown to enhance its interactions with biological targets, making it a promising candidate for therapeutic interventions.

The synthesis of 4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde involves a multi-step process that typically begins with the preparation of the azetidine ring. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this chiral center, which is critical for the compound's stereochemical properties. The use of transition metal catalysts, such as palladium complexes, has significantly improved the yield and enantioselectivity of the synthesis process.

In terms of biological activity, 4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde has been investigated for its potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α), suggesting its potential application in treating inflammatory diseases. Additionally, preliminary results from in vivo experiments indicate that the compound exhibits moderate anti-inflammatory effects in animal models without significant toxicity.

The structural versatility of 4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde also makes it an attractive candidate for exploring its role in other therapeutic areas. For instance, researchers have explored its potential as an antimicrobial agent against various bacterial and fungal strains. The compound's ability to disrupt bacterial cell membranes and inhibit fungal growth has been reported in recent studies, highlighting its broad-spectrum activity.

Moreover, 4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde has been utilized as a precursor for synthesizing more complex molecules with enhanced bioactivity. By modifying the substituents on the azetidine ring or the benzaldehyde moiety, chemists can tailor the compound's properties to target specific biological pathways or diseases. This modular approach has facilitated the development of derivatives with improved pharmacokinetic profiles and efficacy.

In conclusion, 4-(3-Ethyl-3-hydroxyazetidin-1-yl)benzaldehyde represents a valuable compound with diverse applications in organic chemistry and pharmacology. Its unique structure, combined with recent advancements in synthesis and biological studies, positions it as a key player in drug discovery and development. As research continues to uncover its full potential, this compound is expected to contribute significantly to the advancement of novel therapeutic agents.